Cas no 2171581-51-2 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylthiomorpholine-3-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylthiomorpholine-3-carboxylic acid
• CAS No: 2171581-51-2
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 5777360
• PubChem ID: 165807575
• Update Time: 2025-07-16

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylthiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171581-51-2
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]thiomorpholine-3-carboxylic acid
• EN300-1541161
• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylthiomorpholine-3-carboxylic acid

• Inchi： 1S/C25H28N2O5S/c1-25(2,23(30)27-11-12-33-14-21(27)22(28)29)15-26-24(31)32-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,11-15H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： COPLOYQMFCGCQR-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(C)(C)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 121Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylthiomorpholine-3-carboxylic acid

Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylthiomorpholine-3-carboxylic acid (CAS No. 2171581-51-2)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylthiomorpholine-3-carboxylic acid (CAS No. 2171581-51-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiomorpholine ring, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a dimethylpropanoyl moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of this group in 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylthiomorpholine-3-carboxylic acid ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the compound's reactivity and stability. This feature is particularly important in the context of drug development, where maintaining the integrity of functional groups is crucial for achieving desired pharmacological properties.

The thiomorpholine ring is another key structural element of this compound. Thiomorpholines are heterocyclic compounds that exhibit a range of biological activities, including anti-inflammatory, antiviral, and antitumor properties. The presence of this ring in 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylthiomorpholine-3-carboxylic acid suggests that it may possess similar biological activities, making it a promising candidate for further investigation in drug discovery programs.

The dimethylpropanoyl moiety adds additional complexity to the molecule and may influence its physicochemical properties, such as solubility and lipophilicity. These properties are critical for optimizing the compound's bioavailability and pharmacokinetic profile, which are essential considerations in the development of effective therapeutic agents.

Recent research has highlighted the potential of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylthiomorpholine-3-carboxylic acid in various therapeutic applications. For instance, studies have shown that compounds with similar structures exhibit potent inhibitory activity against specific enzymes involved in disease pathways. One notable example is the inhibition of proteases, which play a crucial role in the progression of diseases such as cancer and neurodegenerative disorders.

In addition to its potential as an enzyme inhibitor, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylthiomorpholine-3-carboxylic acid may also have applications in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The presence of the Fmoc protecting group and the thiomorpholine ring in this compound suggests that it could be designed to release active metabolites under specific physiological conditions, thereby enhancing its therapeutic efficacy while minimizing side effects.

The synthesis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylthiomorpholine-3-carboxylic acid involves a series of well-defined chemical reactions. The first step typically involves the protection of the amino group using Fmoc chemistry. This is followed by the introduction of the thiomorpholine ring and the dimethylpropanoyl moiety through carefully controlled synthetic routes. The final step involves deprotection to reveal the active amino functionality.

The purity and quality of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylthiomorpholine-3-carboxylic acid are critical for its use in research and development applications. High-purity samples can be obtained through advanced purification techniques such as column chromatography and recrystallization. Analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to verify the identity and purity of the compound.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylthiomorpholine-3-carboxylic acid (CAS No. 2171581-51-2) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation in drug discovery programs aimed at developing novel therapeutic agents for various diseases.